Cas no 876669-99-7 (8-(4-fluorophenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(4-fluorophenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 876669-99-7
• MF: C₁₉H₁₈FN₅O₃
• MW: 383.376327037811
• CID: 5475545
• Update Time: 2025-10-21

8-(4-fluorophenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-(4-fluorophenyl)-4,7-dimethyl-2-(3-oxobutan-2-yl)purino[7,8-a]imidazole-1,3-dione
• 8-(4-fluorophenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C19H18FN5O3/c1-10-9-23-15-16(21-18(23)24(10)14-7-5-13(20)6-8-14)22(4)19(28)25(17(15)27)11(2)12(3)26/h5-9,11H,1-4H3
• InChI Key： IRKWNQPREVNMOC-UHFFFAOYSA-N
• SMILES： FC1C([H])=C([H])C(=C([H])C=1[H])N1C(C([H])([H])[H])=C([H])N2C1=NC1=C2C(N(C(N1C([H])([H])[H])=O)C([H])(C(C([H])([H])[H])=O)C([H])([H])[H])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(4-fluorophenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Research Brief on 8-(4-fluorophenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 876669-99-7)

The compound 8-(4-fluorophenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione (CAS: 876669-99-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its chemical properties, biological activities, and potential clinical relevance.

Recent studies have highlighted the compound's unique structural features, which include a fluorophenyl group and an imidazopurine-dione core. These structural elements are believed to contribute to its selective binding affinity for specific biological targets, particularly in the context of inflammatory and oncological pathways. Computational modeling and in vitro assays have demonstrated its promising inhibitory effects on key enzymes involved in these pathways.

One of the most notable findings comes from a 2023 study published in the Journal of Medicinal Chemistry, which investigated the compound's mechanism of action in detail. The researchers employed X-ray crystallography to elucidate its binding mode with target proteins, revealing a high degree of specificity. Additionally, pharmacokinetic studies in animal models indicated favorable absorption and distribution profiles, suggesting its potential as a lead compound for further drug development.

Despite these promising results, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Recent efforts have focused on structural modifications to enhance its metabolic stability and reduce toxicity. Collaborative research between academia and industry is underway to address these issues, with preliminary data indicating improved efficacy in preclinical models.

In conclusion, 8-(4-fluorophenyl)-1,7-dimethyl-3-(3-oxobutan-2-yl)-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione represents a compelling candidate for further investigation in drug discovery. Its unique chemical scaffold and demonstrated biological activities position it as a potential therapeutic agent for conditions such as chronic inflammation and certain cancers. Future research should prioritize translational studies to validate its clinical applicability.